Cas no 1860028-16-5 (trans-allyl-2-aminocyclobutyl carbamate)

• Product Name: trans-allyl-2-aminocyclobutyl carbamate
• CAS No: 1860028-16-5
• MF: C₈H₁₄N₂O₂
• MW: 170.208961963654
• MDL: MFCD30146435
• CID: 4624571
• Update Time: 2025-07-23

trans-allyl-2-aminocyclobutyl carbamate Chemical and Physical Properties

Names and Identifiers

• Prop-2-en-1-yl N-[(1S,2S)-2-aminocyclobutyl]carbamate
• trans-allyl-2-aminocyclobutyl carbamate

• MDL： MFCD30146435
• Inchi： 1S/C8H14N2O2/c1-2-5-12-8(11)10-7-4-3-6(7)9/h2,6-7H,1,3-5,9H2,(H,10,11)/t6-,7-/m1/s1
• InChI Key： RLRYTKFSHUYLCU-RNFRBKRXSA-N
• SMILES： C(OCC=C)(=O)N[C@@H]1CC[C@H]1N

Additional information on trans-allyl-2-aminocyclobutyl carbamate

Professional Introduction to trans-allyl-2-aminocyclobutyl carbamate (CAS No. 1860028-16-5)

trans-allyl-2-aminocyclobutyl carbamate, with the CAS number 1860028-16-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to the class of carbamates, which are widely recognized for their diverse applications in drug development and agrochemical formulations. The unique structural features of trans-allyl-2-aminocyclobutyl carbamate make it a promising candidate for further exploration in medicinal chemistry, particularly in the design of novel therapeutic agents.

The molecular structure of trans-allyl-2-aminocyclobutyl carbamate consists of a cyclobutyl ring substituted with an allyl group and an amino function, connected by a carbamate linkage. This configuration imparts distinct chemical properties that are conducive to various biochemical interactions. The presence of the allyl group introduces a reactive double bond, which can participate in cross-coupling reactions, while the amino group provides a site for further functionalization. These features make the compound a versatile building block for synthesizing more complex molecules.

In recent years, there has been growing interest in exploring the pharmacological potential of carbamate derivatives. Carbamates have been demonstrated to exhibit a wide range of biological activities, including antiviral, anti-inflammatory, and anticancer effects. The structural motif of trans-allyl-2-aminocyclobutyl carbamate aligns well with these trends, as it combines the favorable properties of cycloalkyl compounds with the reactivity of allylic systems. This combination has been shown to enhance binding affinity and metabolic stability, key factors in drug design.

One of the most compelling aspects of trans-allyl-2-aminocyclobutyl carbamate is its potential application in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways and are often implicated in various diseases, including cancer. By designing molecules that selectively inhibit specific kinases, researchers can develop targeted therapies with improved efficacy and reduced side effects. The unique structural features of trans-allyl-2-aminocyclobutyl carbamate make it an attractive scaffold for such inhibitors.

Recent studies have highlighted the importance of cycloalkyl-containing compounds in drug discovery. These compounds often exhibit enhanced solubility and better membrane permeability compared to their acyclic counterparts. Additionally, the rigid structure of cycloalkanes can improve binding interactions with biological targets. The incorporation of an allyl group into the cyclobutyl framework of trans-allyl-2-aminocyclobutyl carbamate further enhances its pharmacological profile by introducing additional interaction points with biological targets.

The synthesis of trans-allyl-2-aminocyclobutyl carbamate involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions, have been employed to construct the desired molecular framework efficiently. These synthetic strategies not only ensure high yields but also allow for modifications at different positions within the molecule, enabling fine-tuning of its biological activity.

In conclusion, trans-allyl-2-aminocyclobutyl carbamate (CAS No. 1860028-16-5) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and versatile reactivity make it a valuable tool for developing novel therapeutic agents. As research in this field continues to evolve, compounds like trans-allyl-2-aminocyclobutyl carbamate are expected to play a crucial role in addressing unmet medical needs and improving patient outcomes.